Cas no 89244-01-9 (Phenol, 2,4-dimethoxy-6-pentyl-)

• Product Name: Phenol, 2,4-dimethoxy-6-pentyl-
• CAS No: 89244-01-9
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 607013
• PubChem ID: 13197794
• Update Time: 2025-04-19

Phenol, 2,4-dimethoxy-6-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dimethoxy-6-pentyl-
• 2,4-dimethoxy-6-pentylphenol
• 89244-01-9
• DTXSID10526589
• SCHEMBL18987306

• Inchi： 1S/C13H20O3/c1-4-5-6-7-10-8-11(15-2)9-12(16-3)13(10)14/h8-9,14H,4-7H2,1-3H3
• InChI Key： SFMILRAEDXJXGI-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CCCCC)OC)OC

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols